Cas no 888409-64-1 (N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-4-oxo-4H-chromene-2-carboxamide)

• Product Name: N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-4-oxo-4H-chromene-2-carboxamide
• CAS No: 888409-64-1
• MF: C₁₉H₁₄N₂O₃S
• MW: 350.391063213348
• CID: 5759540
• PubChem ID: 5073896
• Update Time: 2025-11-02

N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-4-oxo-4H-chromene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4,5-dimethylbenzo[d]thiazol-2-yl)-4-oxo-4H-chromene-2-carboxamide
• AKOS024604984
• 888409-64-1
• N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-4-oxo-4H-chromene-2-carboxamide
• N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-4-oxochromene-2-carboxamide
• F1300-0246
• 4H-1-Benzopyran-2-carboxamide, N-(4,5-dimethyl-2-benzothiazolyl)-4-oxo-

• Inchi： 1S/C19H14N2O3S/c1-10-7-8-16-17(11(10)2)20-19(25-16)21-18(23)15-9-13(22)12-5-3-4-6-14(12)24-15/h3-9H,1-2H3,(H,20,21,23)
• InChI Key： SUGYBOICQSSNKE-UHFFFAOYSA-N
• SMILES： S1C(NC(C2=CC(C3C=CC=CC=3O2)=O)=O)=NC2=C1C=CC(C)=C2C

Computed Properties

• Exact Mass: 350.07251349g/mol
• Monoisotopic Mass: 350.07251349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 593
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 96.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-4-oxo-4H-chromene-2-carboxamide

N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-4-oxo-4H-chromene-2-carboxamide (CAS 888409-64-1): A Comprehensive Overview

N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-4-oxo-4H-chromene-2-carboxamide (CAS 888409-64-1) is a unique heterocyclic compound that has garnered significant attention in recent years due to its potential applications in various scientific and industrial fields. This benzothiazole-chromene hybrid molecule combines the structural features of both benzothiazole and chromene moieties, resulting in interesting chemical and biological properties that make it valuable for research and development purposes.

The compound's molecular structure features a 4,5-dimethyl-1,3-benzothiazole unit linked to a 4-oxo-4H-chromene-2-carboxamide group through an amide bond. This specific arrangement contributes to its unique characteristics, including potential fluorescence properties and biological activity. Researchers have shown particular interest in this compound's possible applications in material science and medicinal chemistry, though its exact mechanisms and full potential are still under investigation.

One of the most searched questions about N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-4-oxo-4H-chromene-2-carboxamide relates to its synthesis methods. The compound is typically prepared through multi-step organic synthesis involving the condensation of appropriately substituted benzothiazole derivatives with chromene carboxylic acid derivatives. The purity and yield of the final product depend significantly on reaction conditions, catalyst selection, and purification techniques employed during synthesis.

In the context of current scientific trends, this compound aligns well with the growing interest in heterocyclic compounds and hybrid molecules. The combination of benzothiazole and chromene structures in a single molecule makes it particularly interesting for researchers exploring structure-activity relationships and molecular design principles. Many scientists are investigating whether such hybrid structures might offer synergistic effects compared to their individual components.

The physical properties of CAS 888409-64-1 include moderate solubility in common organic solvents, with limited solubility in water. Its melting point, stability, and spectroscopic characteristics make it suitable for various analytical applications. Recent studies have focused on characterizing its photophysical properties, as the chromene moiety suggests potential fluorescence behavior that could be valuable in sensing applications or as a molecular probe.

From a commercial perspective, N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-4-oxo-4H-chromene-2-carboxamide is primarily available as a research chemical. Suppliers typically offer it in various quantities ranging from milligrams to grams, with purity levels often exceeding 95%. The compound's stability under standard storage conditions (room temperature, protected from light and moisture) makes it relatively easy to handle and store for laboratory use.

Researchers frequently inquire about the safety profile of this compound. While comprehensive toxicological data may be limited, standard laboratory precautions should be observed when handling CAS 888409-64-1. This includes using appropriate personal protective equipment and working in well-ventilated areas. As with many research chemicals, proper risk assessment should be conducted prior to use.

The potential applications of this compound are a hot topic in scientific discussions. Preliminary research suggests possible uses in material science (particularly in the development of novel organic materials with specific optical properties) and as a building block for more complex molecular architectures. Some studies have explored its derivatives for various specialized applications, though these investigations remain in early stages.

For those searching for analytical methods, N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-4-oxo-4H-chromene-2-carboxamide can typically be characterized using standard techniques such as HPLC, NMR spectroscopy, and mass spectrometry. The compound's distinct structural features often result in characteristic signals that aid in identification and purity assessment.

In the context of intellectual property, several patents mention derivatives or analogs of this compound, particularly in applications related to functional materials and specialty chemicals. This patent activity indicates growing commercial interest in this class of compounds and suggests potential future developments in this area.

The global market for specialized heterocyclic compounds like CAS 888409-64-1 has been steadily growing, driven by increasing research activities in both academic and industrial settings. Suppliers report growing demand from pharmaceutical companies, material science researchers, and chemical manufacturers looking for novel building blocks for their products.

Recent scientific publications have explored various aspects of this compound, including its crystallographic structure, spectroscopic properties, and potential as a precursor for more complex molecules. These studies contribute to a better understanding of its behavior and possible applications, though much remains to be discovered about its full potential.

For researchers considering working with N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-4-oxo-4H-chromene-2-carboxamide, it's important to note that while the compound shows promise in various areas, thorough characterization and testing are essential for any specific application. The scientific community continues to investigate its properties and potential uses, with new findings regularly appearing in the literature.

In conclusion, N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-4-oxo-4H-chromene-2-carboxamide (CAS 888409-64-1) represents an interesting example of modern heterocyclic chemistry with potential applications across multiple scientific disciplines. Its unique structure and properties make it a valuable compound for research purposes, and ongoing studies continue to reveal new aspects of its behavior and possible uses. As research progresses, we can expect to gain deeper insights into this compound's capabilities and potential contributions to various fields of science and technology.